Methylaluminoxane
Methylaluminoxane
Methylaluminoxane, commonly called MAO, is an organoaluminium compound with the approximate formula (Al(CH3)O)n. Although it is usually encountered as a solution in (aromatic) solvents, commonly toluene but also xylene, cumene, or mesitylene, it can be isolated as a white pyrophoric solid. It is used to activate precatalysts for alkene polymerization. MAO is most well known for being a catalyst activator for olefin polymerizations by homogeneous catalysis. Methylaluminoxane serves multiple functions in the activation process.
Brand Name:
Vulcanchem
CAS No.:
120144-90-3
VCID:
VC0055162
InChI:
InChI=1S/CH3.Al.O/h1H3;;
SMILES:
C[Al]=O
Molecular Formula:
C3H9Al3O3X2
Molecular Weight:
58.015 g/mol
Methylaluminoxane
CAS No.: 120144-90-3
Main Products
VCID: VC0055162
Molecular Formula: C3H9Al3O3X2
Molecular Weight: 58.015 g/mol
CAS No. | 120144-90-3 |
---|---|
Product Name | Methylaluminoxane |
Molecular Formula | C3H9Al3O3X2 |
Molecular Weight | 58.015 g/mol |
IUPAC Name | methyl(oxo)alumane |
Standard InChI | InChI=1S/CH3.Al.O/h1H3;; |
Standard InChIKey | CPOFMOWDMVWCLF-UHFFFAOYSA-N |
SMILES | C[Al]=O |
Canonical SMILES | C[Al]=O |
Description | Methylaluminoxane, commonly called MAO, is an organoaluminium compound with the approximate formula (Al(CH3)O)n. Although it is usually encountered as a solution in (aromatic) solvents, commonly toluene but also xylene, cumene, or mesitylene, it can be isolated as a white pyrophoric solid. It is used to activate precatalysts for alkene polymerization. MAO is most well known for being a catalyst activator for olefin polymerizations by homogeneous catalysis. Methylaluminoxane serves multiple functions in the activation process. |
Synonyms | MAO;uminoxane;METHYLALUMINOXANE;MAO 10% in Toluene;methylaluminum(2+);dimethylalumanylium;MethylaluminoxaneMAO;Polymethylaluminoxane;Poly[oxy(methylaluminio)];Methylaluminoxane solution |
Reference | 1. Negureanu L, Hall RW, Butler LG, Simeral LA. Methyaluminoxane (MAO) polymerization mechanism and kinetic model from ab initio molecular dynamics and electronic structure calculations. J Am Chem Soc. 2006 Dec 27;128(51):16816-26. doi: 10.1021/ja064545q. PMID: 17177432. 2. Chen EY, Marks TJ. Cocatalysts for metal-catalyzed olefin polymerization: activators, activation processes, and structure-activity relationships. Chem Rev. 2000 Apr 12;100(4):1391-434. doi: 10.1021/cr980462j. PMID: 11749269. |
PubChem Compound | 16685262 |
Last Modified | Nov 11 2021 |
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